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Compound of Interest

Compound Name: Ionizable lipid-2

Cat. No.: B12376225 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe working environment and

regulatory compliance. This document provides essential, immediate safety and logistical

information for the proper disposal of Ionizable Lipid-2 (CAS No. 2763904-72-7).

Safety and Hazard Information
According to the Safety Data Sheet (SDS) provided by MedChemExpress, Ionizable Lipid-2 is

not classified as a hazardous substance or mixture.[1] However, it is crucial to follow standard

laboratory safety protocols when handling this compound.
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Property Information Reference

Product Name Ionizable lipid-2 [1]

Catalog No. HY-160439 [1]

CAS No. 2763904-72-7 [1]

Molecular Formula C50H99NO7 [1]

Molecular Weight 826.32 [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Identified Uses
Laboratory chemicals,

manufacture of substances
[1]

Experimental Protocols: Disposal Procedures
While Ionizable Lipid-2 is not classified as hazardous, proper disposal is still necessary to

maintain a safe and compliant laboratory. The following step-by-step guidance should be

followed.

Step 1: Personal Protective Equipment (PPE) Before handling, ensure appropriate PPE is

worn, including:

Safety glasses

Lab coat

Gloves

Step 2: Waste Collection

Collect waste Ionizable Lipid-2, including any contaminated materials (e.g., pipette tips,

vials), in a designated and clearly labeled waste container.

The container should be suitable for chemical waste and securely sealed.
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Step 3: Waste Segregation

Although not classified as hazardous, it is good laboratory practice to segregate chemical

waste from general waste.

Do not mix with other waste streams unless compatibility is confirmed.

Step 4: Disposal

Dispose of the waste container through your institution's chemical waste disposal program.

[2]

Follow all local, state, and federal regulations for chemical waste disposal.

Even for non-hazardous chemicals, disposal down the drain is generally not recommended

without specific institutional approval.

First Aid Measures In case of accidental exposure, follow these first aid measures:

Eye Contact: Remove contact lenses, if present. Immediately flush eyes with large amounts

of water. Seek medical attention.[1]

Skin Contact: Rinse skin thoroughly with water. Remove contaminated clothing and shoes.

Seek medical attention if irritation develops.[1]

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[1]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of Ionizable Lipid-2.
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Start: Handling Ionizable Lipid-2 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Consult Safety Data Sheet (SDS)

Is the substance
classified as hazardous?

Dispose as Non-Hazardous
Chemical Waste per

Institutional Guidelines

No

Dispose of contents/container
to an approved waste

disposal plant

Yes (General Precaution)

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Ionizable Lipid-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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